Cas no 5451-41-2 (9H-Purin-6-amine,N-butyl-)

9H-Purin-6-amine,N-butyl- structure
9H-Purin-6-amine,N-butyl- structure
Product Name:9H-Purin-6-amine,N-butyl-
CAS No:5451-41-2
MF:C9H13N5
MW:191.233020544052
CID:381881
PubChem ID:521516
Update Time:2025-04-19

9H-Purin-6-amine,N-butyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine,N-butyl-
    • N-butyl-7H-purin-6-amine
    • 6-(butylamino)purine
    • 6-butylaminopurine
    • 6-n-butylaminopurine
    • AC1LAVOW
    • Adenine, n-butyl-
    • butylpurin-6-ylamine
    • HMS1650K07
    • N(6)-butyladenine
    • N6 -n-butyladenine
    • N6-(Buta-2,3-Dienyl)adenine
    • N6-butyladenine
    • NSC18396
    • SureCN796516
    • SureCN796517
    • starbld0002639
    • NSC-18396
    • AKOS008968186
    • HA8
    • DTXSID30334668
    • N-Butyl-9H-purin-6-amine
    • AKOS002203721
    • SCHEMBL796516
    • CRYKTDPNUYNOTI-UHFFFAOYSA-N
    • 5451-41-2
    • AB00174168-02
    • 9H-Purin-6-amine, N-butyl-
    • NSC 18396
    • Inchi: 1S/C9H13N5/c1-2-3-4-10-8-7-9(12-5-11-7)14-6-13-8/h5-6H,2-4H2,1H3,(H2,10,11,12,13,14)
    • InChI Key: CRYKTDPNUYNOTI-UHFFFAOYSA-N
    • SMILES: N(C1=C2C(=NC=N1)N=CN2)CCCC

Computed Properties

  • Exact Mass: 191.11729
  • Monoisotopic Mass: 191.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.5Ų

Experimental Properties

  • PSA: 66.49
  • LogP: 1.63790
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